N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C24H21N3O2S/c28-22-14-13-20(21-12-7-17-30-21)26-27(22)16-15-25-24(29)23(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-14,17,23H,15-16H2,(H,25,29)
• InChI Key: GLPUHHTVUFQIOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol
• CAS No.: 946264-70-6

Description

N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C24H21N3O2S and its molecular weight is 415.51. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Synthetic routes for pyridazinone derivatives, including structures similar to N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-2,2-diphenylacetamide, have been explored, detailing the reactivity of these compounds in various conditions. For example, the chemical oxidation of certain pyridazinone compounds generates multiple products, whose structures have been elucidated using spectroscopic methods and X-ray crystallography (Pailloux et al., 2007). Additionally, a range of pyridazinone derivatives have been synthesized, showcasing the versatility of these compounds in chemical synthesis (Doğruer & Şahin, 2003).

Pharmaceutical Research

While avoiding specific details on drug use, dosage, and side effects, it's noteworthy that the structural framework of this compound is integral in pharmaceutical research. Compounds with similar structures have been evaluated for their potential therapeutic applications, such as analgesic and anti-inflammatory activities. For instance, some derivatives were found to be more potent than standard drugs in certain tests, highlighting the medicinal significance of these compounds (Doğruer & Şahin, 2003).

Material Science and Catalysis

The structural motifs present in this compound play a role in material science and catalysis. Compounds with similar structures have been used as coupling agents in chemical synthesis, demonstrating their utility in facilitating chemical reactions. For instance, certain pyridazinone-based compounds were effective in the esterification of carboxylic acids, showing their potential as catalysts in organic synthesis (Won et al., 2007).